5-(3,4-dimethoxyphenyl)-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-(3,4-dimethoxyphenyl)-3-phenylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C20H16N2O3S/c1-24-16-9-8-13(10-17(16)25-2)15-11-26-19-18(15)20(23)22(12-21-19)14-6-4-3-5-7-14/h3-12H,1-2H3
• InChI Key: HXTQSSUBCBKRET-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)C4=CC=CC=C4)OC
• Molecular Formula: C20H16N2O3S
• Molecular Weight: 364.4 g/mol

Description

This compound belongs to a class of molecules known as thieno[2,3-d]pyrimidin-4(3H)-ones. These molecules have been designed and synthesized as part of a program to develop new antitubercular agents. Some of these compounds have shown significant antimycobacterial activity against Mycobacterium tuberculosis H37Ra (ATCC 25177) and Mycobacterium bovis BCG (ATCC 35743).

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones involves several steps. The process begins with the directed lithiation of Boc or pivaloyl derivatives of 2-substituted 5-aminopyridines with BuLi–TMEDA in diethyl ether at –10 °C. This results in 4-lithio derivatives, which are then quenched with CO to give the analogous C-4 carboxylic acids. Hydrolysis of the protecting groups with either TFA or aqueous KOH gives 2-substituted 5-aminopyridine-4-carboxylic acids. These are then converted to 6-substituted pyrido[3,4-d]pyrimidin-4(3H)-ones by reaction with formamide or, more optimally, formamidine acetate.

Safety and Hazards

The safety data sheet for a similar compound, 3,4-Dimethoxyphenylacetonitrile, indicates that it is harmful if swallowed. It also advises avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and using personal protective equipment.

Future Directions

The development of thieno[2,3-d]pyrimidin-4(3H)-ones as potential antitubercular agents is a promising area of research. Future studies may focus on optimizing the synthesis process, further investigating the mechanism of action, and conducting preclinical and clinical trials to evaluate the safety and efficacy of these compounds.